Cas no 1629195-56-7 (8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 1629195-56-7
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD29075399
• CID: 5564668
• PubChem ID: 84059126
• Update Time: 2025-05-20

8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one, 8-bromo-1,3,4,5-tetrahydro-
• 8-Bromo-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin- 2-one
• 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

• MDL： MFCD29075399
• Inchi： 1S/C9H9BrN2O/c10-7-2-1-6-4-11-5-9(13)12-8(6)3-7/h1-3,11H,4-5H2,(H,12,13)
• InChI Key： FUBCIHPCOHLNAM-UHFFFAOYSA-N
• SMILES： N1C2=CC(Br)=CC=C2CNCC1=O

Additional information on 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Research Brief on 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 1629195-56-7): Recent Advances and Applications

The compound 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 1629195-56-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. As a derivative of the benzodiazepine scaffold, this molecule exhibits unique pharmacological properties that make it a promising candidate for the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one as a building block for the synthesis of more complex molecules. Its bromine substituent at the 8-position allows for further functionalization through cross-coupling reactions, enabling the creation of diverse libraries of compounds for high-throughput screening. Researchers have successfully employed this strategy to develop potent modulators of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels.

In terms of biological activity, preliminary investigations have demonstrated that 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exhibits moderate affinity for the GABA_A receptor, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. However, recent structure-activity relationship (SAR) studies have shown that modifications to the core structure can significantly alter its pharmacological profile, opening new avenues for targeted drug design.

One particularly promising area of research involves the use of 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one as a precursor for the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful conversion of this compound into a series of potent and selective CDK inhibitors, which showed promising anti-proliferative activity in cancer cell lines. The researchers attributed this activity to the compound's ability to adopt a conformation that optimally interacts with the ATP-binding pocket of the target kinases.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one. A 2024 paper in Organic Process Research & Development described a novel continuous-flow synthesis method that significantly improves yield (up to 85%) while reducing waste generation compared to traditional batch processes. This development is particularly important for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies conducted in animal models have revealed that 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exhibits favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it an attractive lead compound for CNS-targeted therapies. However, researchers have noted that its metabolic stability could be improved through structural modifications, and several groups are currently working on optimizing this aspect.

Looking forward, the potential applications of 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one appear to be expanding beyond traditional medicinal chemistry. Recent unpublished data presented at the 2024 American Chemical Society meeting suggests that derivatives of this compound may have applications in chemical biology as fluorescent probes for studying protein-protein interactions. This development highlights the growing importance of this scaffold in both therapeutic and research applications.

In conclusion, 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 1629195-56-7) continues to be a valuable compound in chemical biology and drug discovery research. Its versatility as a synthetic intermediate, combined with its interesting pharmacological profile, ensures that it will remain an important tool for medicinal chemists in the coming years. Future research directions likely include further optimization of its pharmacokinetic properties, exploration of novel biological targets, and development of more sustainable synthetic routes.